Cas no 2229477-14-7 (tert-butyl N-1-(3-amino-2,2-difluoropropyl)cyclopentylcarbamate)

• Product Name: tert-butyl N-1-(3-amino-2,2-difluoropropyl)cyclopentylcarbamate
• CAS No: 2229477-14-7
• MF: C₁₃H₂₄F₂N₂O₂
• MW: 278.338670730591
• CID: 6291229
• PubChem ID: 165620749
• Update Time: 2025-05-22

tert-butyl N-1-(3-amino-2,2-difluoropropyl)cyclopentylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-(3-amino-2,2-difluoropropyl)cyclopentylcarbamate
• 2229477-14-7
• EN300-1872281
• tert-butyl N-[1-(3-amino-2,2-difluoropropyl)cyclopentyl]carbamate

• Inchi： 1S/C13H24F2N2O2/c1-11(2,3)19-10(18)17-12(6-4-5-7-12)8-13(14,15)9-16/h4-9,16H2,1-3H3,(H,17,18)
• InChI Key： KMVPGAAXISQZDG-UHFFFAOYSA-N
• SMILES： FC(CN)(CC1(CCCC1)NC(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 278.18058434g/mol
• Monoisotopic Mass: 278.18058434g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-1-(3-amino-2,2-difluoropropyl)cyclopentylcarbamate

Comprehensive Guide to tert-butyl N-1-(3-amino-2,2-difluoropropyl)cyclopentylcarbamate (CAS No. 2229477-14-7)

tert-butyl N-1-(3-amino-2,2-difluoropropyl)cyclopentylcarbamate (CAS No. 2229477-14-7) is a specialized carbamate derivative with significant potential in pharmaceutical and organic synthesis applications. This compound features a unique cyclopentylcarbamate backbone coupled with a difluoropropyl amine moiety, making it a valuable intermediate in drug discovery and medicinal chemistry. Researchers are increasingly interested in this molecule due to its structural versatility and potential bioactivity.

The tert-butyl protecting group in this compound enhances its stability during synthetic processes, while the 3-amino-2,2-difluoropropyl segment contributes to its reactivity and potential pharmacological properties. Recent studies have explored its role in the development of enzyme inhibitors and small-molecule therapeutics, particularly in areas such as neurological disorders and metabolic diseases, which are currently hot topics in biomedical research.

From a synthetic chemistry perspective, CAS 2229477-14-7 offers interesting possibilities for structure-activity relationship (SAR) studies. The presence of both fluorine atoms and an amine group allows for diverse chemical modifications, making it a versatile building block for medicinal chemists. Many researchers are searching for information about fluorinated pharmaceutical intermediates, as fluorination has become a key strategy in modern drug design to improve metabolic stability and bioavailability.

The compound's physicochemical properties are noteworthy for formulation scientists. With a molecular weight of 278.33 g/mol, it falls within the optimal range for drug-like molecules. The difluoromethyl group contributes to its lipophilicity, while the tert-butyl carbamate provides steric protection, factors that are crucial in ADME (Absorption, Distribution, Metabolism, and Excretion) optimization - a frequent search term among pharmaceutical researchers.

In the context of current drug discovery trends, this compound aligns with several important themes: the growing interest in fluorinated compounds (a popular search topic), the development of cyclopentane-based scaffolds, and the exploration of carbamate prodrug strategies. These aspects make tert-butyl N-1-(3-amino-2,2-difluoropropyl)cyclopentylcarbamate particularly relevant to contemporary medicinal chemistry research.

Quality control of CAS 2229477-14-7 is crucial for research applications. Analytical methods such as HPLC, NMR, and mass spectrometry are typically employed to verify its purity and structure. Researchers often search for analytical methods for carbamate compounds, making this information valuable for laboratory professionals working with this chemical.

The synthesis of tert-butyl N-1-(3-amino-2,2-difluoropropyl)cyclopentylcarbamate typically involves multi-step organic reactions, including carbamate formation and amine protection strategies. Process chemists are increasingly interested in green chemistry approaches for such syntheses, reflecting broader industry trends toward sustainable manufacturing.

Storage and handling of this compound require standard laboratory precautions. While not classified as hazardous under normal conditions, proper storage in cool, dry conditions under an inert atmosphere is recommended to maintain stability. This aligns with common search queries about chemical storage best practices in research settings.

From a commercial perspective, 2229477-14-7 is available from specialty chemical suppliers, typically in research quantities. The growing demand for custom synthesis and building blocks in drug discovery has increased interest in compounds like this one, particularly among researchers looking for novel chemical entities for their projects.

Future research directions for this compound may include exploration of its biological activity, development of derivative libraries, and optimization of its synthetic routes. These areas correspond to frequent search terms in medicinal chemistry and pharmaceutical development circles, indicating sustained interest in such specialized intermediates.

In conclusion, tert-butyl N-1-(3-amino-2,2-difluoropropyl)cyclopentylcarbamate represents an interesting case study in modern medicinal chemistry. Its structural features combine several desirable attributes for drug discovery, including fluorination, carbamate protection, and cyclopentane ring systems. As research continues to explore these molecular features, compounds like CAS 2229477-14-7 will likely remain important tools in the development of new therapeutic agents.